Propane-1-sulfonic acid cyclopropyl-(2-hydroxy-ethyl)-amide

• Molecular Formula: C8H17NO3S
• Molecular Weight: 207.29 g/mol
• IUPAC Name: N-cyclopropyl-N-(2-hydroxyethyl)propane-1-sulfonamide
• InChI: InChI=1S/C8H17NO3S/c1-2-7-13(11,12)9(5-6-10)8-3-4-8/h8,10H,2-7H2,1H3
• InChI Key: YOSCZSZOKWZLSC-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N(CCO)C1CC1

Description

Propane-1-sulfonic acid cyclopropyl-(2-hydroxy-ethyl)-amide is a useful research compound. Its molecular formula is C8H17NO3S and its molecular weight is 207.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of acetic acid 2-[cyclopropyl-(propane-1-sulfonyl)-amino]ethyl ester (1.7 g, 6.8 mmol) and KOH (0.57 g, 10.2 mmol) in 30 ml Methanol was stirred over night at room temperature. The solvent was evaporated the residue dissolved in ethyl acetate and subsequently extracted with water and 1 M KOH, dried over Na2SO4 and the solvent evaporated to obtain 0.46 g of product which was used purified by chromatography (253.5 mg of colorless oil)

Synthesis routes and methods II

Procedure details